Cas no 475207-59-1 (Sorafenib tosylate)

• Product Name: Sorafenib tosylate
• CAS No: 475207-59-1
• MF: C₂₈H₂₄ClF₃N₄O₆S
• MW: 637.0266
• MDL: MFCD08235032
• CID: 68208
• PubChem ID: 406563
• Update Time: 2025-08-29

Sorafenib tosylate Chemical and Physical Properties

Names and Identifiers

• SORAFENIB TOSYLATE
• Sorafenib &amp
• its intermediates
• Sorafinib mesylate
• 4-Methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)-N-(5-(4-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)benzamide monomethanesulfonate
• Sorafenib Tosylate(Bay 43-9006,Nexavar)
• 2-PyridinecarboxaMide, 4-[4-[[[[4-chloro-3-(trifluoroMethyl)phenyl]aMino]carbonyl]aMino]phenoxy]-N-Methyl-, 4-Methylbenzenesulfonate
• Sorafenib Tosylate (Nexavar)
• Sorafenib (Nexavar)
• 2-Pyridinecarboxamide, 4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]phenox...
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide,4-methylbenzenesulfonic acid
• Bay 43-9006
• Sorafenib
• Sorafenib (Tosylate)
• Sorafenib Tosylate (Sorafenib p-Toluenesulfonate, BAY 54-9085, Nexavar®)
• Doxorubicin HCl
• 4-Methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)-N-(5-(4-methyl-1H- imidazol-1-yl)-3-(trifluoromethyl)phenyl)benzamide
• &nbsp
• Nexavar
• Sorafenib tosylate [USAN]
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-((2-(methylcarbamoyl)pyridin-4-yl)oxy)phenyl)urea mono(4-methylbenzenesulfonate)
• 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N2-methylpyridine-2-carboxamide mono (4-methylbenzenesulfonate)
• Nexavar(R)
• UNII-5T62Q3B36J
• 2-Pyridinecarboxamide, 4-(4-((((4-chloro-3-(trifluoromethyl)phenyl)amino)carbonyl)amino)phenoxy)-N-methyl-, mono(4-methylbenzenesulfonate)
• Sorafenib & its intermediates
• 5T62Q3B36J
• AK162385
• Sorafenib tosylate (USAN)
• DSSTox_CID_27817
• DSSTox_RID_82581
• DSSTox_GSID_47839
• 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N-methylpicolinamide 4-methylbenzenesulfonate
• 2-P
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-((2-(methylcarbamoyl)pyridin-4-yl)oxy)phenyl)urea mono(4-methylbe
• 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N-methylpicolinamide4-methylbenzenesulfonate
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide;hydron;4-methylbenzenesulfonate
• SORAFENIB TOSILATE [EP MONOGRAPH]
• SORAFENIB TOSILATE (MART.)
• DTXSID9047839
• NCGC00167488-08
• 475207-59-1
• Sorafenib tosilate
• BCP0726000112
• SR-00000000529
• SORAFENIB TOSYLATE [USP-RS]
• CHEMBL1200485
• CAS-475207-59-1
• Tox21_112489
• CHEBI:50928
• 4-[4-[[4-Chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methyl-2-pyridinecarboxamide Tosylate
• SORAFENIB TOSYLATE (USP MONOGRAPH)
• 2056030-06-7
• Q27122250
• 475207-59-1 (tosylate)
• HMS3654I09
• Tox21_112489_1
• 4-{4-[3-(4-Chloro-3-trifluoromethyl-phenyl)-ureido]-phenoxy} -pyridine-2-carboxylic acid methylamide-4-methylbenzenesulfonate
• CCG-208000
• Sorafenib tosilate (JAN)
• BAY43-9006 mono-p-tosylate
• 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N-methylpicolinamide 4-methylbenzenesulfonate.
• SMR001339079
• Sorafenib (BAY-43-9006)?
• AKOS015924650
• Q-201729
• 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl)ureido)phenoxy)-N-methylpicolinamide tosylate
• AKOS027469919
• SORAFENIB TOSYLATE [ORANGE BOOK]
• SY012324
• 4-{4-[({[4-Chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N-methylpyridine-2-carboxamide tosylate
• HY-10201A
• 4-[4-({[4-chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)phenoxy]-N-methylpyridine-2-carboxamide; 4-methylbenzene-1-sulfonic acid
• Sorafenib, p-Toluenesulfonate salt
• 4-(4-(((4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)AMINO)PHENOXY)-N-METHYLPYRIDINE-2-CARBOXAMIDE 4-METHYLBENZENESULPHONATE
• DTXCID9027817
• BAY 43-9006 tosylate
• BS164414
• MFCD08235032
• SORAFENIB TOSILATE [JAN]
• SORAFENIB TOSYLATE [MI]
• 4-(4-(((4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)AMINO)PHENOXY)-N-METHYLPYRIDINE-2-CARBOXAMIDE 4-METHYLBENZENESULFONATE
• 4-{4-[3-(4-Cl-3-trifluoromethyl-phenyl)-ureido]-phenoxy}-pyridine-2-carboxylic acid methylamide 4-methylbenzenesulfonate
• Sorafenib Hemitosylate
• SORAFENIB TOSILATE [WHO-DD]
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]phenoxy]-N-methylpyridine-2-carboxamide;4-methylbenzenesulfonic acid
• orafenib tosylate
• S-8502
• s1040
• 4-{4-[({[4-Chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]phenoxy}-N -methylpyridine-2-carboxamide tosylate
• NCGC00167488-01
• NSC724772
• BAY 54-9085
• BAY 43-9006 mono-p-tosylate
• SORAFENIB TOSYLATE [USP MONOGRAPH]
• SORAFENIB TOSYLATE (USP-RS)
• SORAFENIB TOSILATE [MART.]
• SW202562-3
• HMS2219E08
• 4-(4-(3-(4-Chloro-3-trifluoromethylphenyl)ureido)phenoxy)pyridine-2-carboxyllic Acid Methyamide-4-methylbenzenesulfonate Tosylate
• SR-00000000529-5
• CS-0164
• ND-0228
• 4-[4-({[4-chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)phenoxy]-N-methylpyridine-2-carboxamide 4-methylbenzenesulfonate
• Nexavar (TN)
• BAY-54-9085
• 4-{4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)-amino]phenoxy}-N-methylpyridine-2-carboxamide tosylate
• 1-[4-Chloro-3-(trifluoromethyl)phenyl]-3-[4-[[2-(methylcarbamoyl)pyridin-4-yl]oxy]phenyl]urea mono(4-methylbenzenesulfonate)
• SORAFENIB TOSILATE (EP MONOGRAPH)
• AC-6799
• D06272
• MLS002415564
• NSC-724772
• Sorafenib tosylate

• MDL： MFCD08235032
• Inchi： 1S/C21H16ClF3N4O3.C7H8O3S/c1-26-19(30)18-11-15(8-9-27-18)32-14-5-2-12(3-6-14)28-20(31)29-13-4-7-17(22)16(10-13)21(23,24)25;1-6-2-4-7(5-3-6)11(8,9)10/h2-11H,1H3,(H,26,30)(H2,28,29,31);2-5H,1H3,(H,8,9,10)
• InChI Key： IVDHYUQIDRJSTI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(S(O)(=O)=O)C=C1.CNC(C1C=C(OC2=CC=C(NC(NC3=CC(C(F)(F)F)=C(Cl)C=C3)=O)C=C2)C=CN=1)=O

Computed Properties

• Exact Mass: 636.10600
• Monoisotopic Mass: 636.105718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 853
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: Powder
• Density: 1.454
• Melting Point: 240-243°C
• Boiling Point: 523.3 °C at 760 mmHg
• Flash Point: 270.3 °C
• PSA: 155.10000
• LogP: 8.40910

Sorafenib tosylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 28-26
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers